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Compound of Interest

Calcium 2-0xo0-3-
Compound Name:
phenylpropanoate

cat. No.: B1588136

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. This document provides immediate and
essential safety and logistical information for Calcium 2-oxo-3-phenylpropanoate, including
detailed operational and disposal plans.

Chemical Profile: Calcium 2-oxo0-3-phenylpropanoate, also known as Calcium
Phenylpyruvate, is a white to off-white crystalline powder. While some sources indicate it is
non-toxic, non-corrosive, and non-flammable, it is also classified as a substance that may
cause skin and eye irritation, as well as potential respiratory irritation.[1] Therefore, appropriate
precautions must be taken during handling.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the specific PPE required for the
scale and nature of the work being performed. The following table summarizes the
recommended PPE for handling Calcium 2-oxo-3-phenylpropanoate.
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BENGHE

Specification/Stand
Body Part PPE Item Purpose
ard
Safety Glasses with Protects eyes from
Eyes/Face Side Shields or ANSI Z87.1/ EN 166 dust particles and
Goggles splashes.
Recommended when
. there is a significant
Face Shield - ) )
risk of splashing or
dust generation.
Protects skin from
o ASTM D6319/EN _ .
Hands Nitrile Gloves 374 direct contact with the
chemical.
Prevents
Body Laboratory Coat - contamination of

personal clothing.

Respiratory

N95 Respirator or

equivalent

NIOSH-approved

Recommended when
handling large
quantities or when
dust generation is

likely.

Feet

Closed-toe Shoes

Protects feet from
spills and falling

objects.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Calcium 2-oxo-3-phenylpropanoate is crucial to minimize

exposure and ensure safety.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.
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 Verify that the container is properly labeled with the chemical name, CAS number (51828-93-
4), and hazard information.

o Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection.

2. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

e Some suppliers recommend refrigerated storage between 2°C and 8°C.[2][3][4]
» Keep away from incompatible materials such as strong oxidizing agents.

3. Weighing and Aliquoting:

o Perform all weighing and aliquoting in a designated area, preferably within a chemical fume
hood or a ventilated enclosure, to minimize dust inhalation.

o Use anti-static weigh boats or paper to prevent dispersal of the powder.
o Handle the powder gently to avoid creating airborne dust.

e Clean all equipment and the work surface thoroughly after use.

4. Experimental Use:

o Always wear the recommended PPE.

o Ensure adequate ventilation in the work area.

» Avoid direct contact with skin and eyes.

o Keep containers closed when not in use.

Disposal Plan

Proper disposal of Calcium 2-oxo-3-phenylpropanoate and its contaminated waste is
essential to prevent environmental contamination and comply with regulations.
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. Waste Segregation:

Collect all waste materials, including unused product, contaminated PPE, and cleaning
materials, in a designated and clearly labeled hazardous waste container.

. Spill Cleanup:

Minor Spills:

o Evacuate the immediate area.

[e]

Wearing appropriate PPE, gently cover the spill with a damp paper towel or use a spill kit
for powders to avoid raising dust.

[e]

Carefully sweep the absorbed material into a designated waste container.

o

Decontaminate the spill area with soap and water.

[¢]

Place all contaminated cleaning materials in the hazardous waste container.

Major Spills:

o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

o Do not attempt to clean up a large spill without proper training and equipment.

. Final Disposal:

All chemical waste must be disposed of in accordance with local, state, and federal
regulations.[1]

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Do not dispose of Calcium 2-oxo-3-phenylpropanoate down the drain or in the regular
trash.
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Workflow Diagram

The following diagram illustrates the standard workflow for handling Calcium 2-oxo-3-
phenylpropanoate from receipt to disposal.
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Handling and Disposal Workflow for Calcium 2-oxo-3-phenylpropanoate
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Caption: Workflow for handling Calcium 2-oxo-3-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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